Praseodymium(3+) perchlorate

Specification

• CAS No.: 13498-07-2
• Molecular Formula: Cl3O12Pr
• Molecular Weight: 439.25 g/mol
• IUPAC Name: praseodymium(3+);triperchlorate
• Standard InChI: InChI=1S/3ClHO4.Pr/c3*2-1(3,4)5;/h3*(H,2,3,4,5);/q;;;+3/p-3
• Standard InChI Key: OPAITELCMCAYEB-UHFFFAOYSA-K
• SMILES: [O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Pr+3]
• Canonical SMILES: [O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Pr+3]

Introduction

Chemical Structure and Properties

Praseodymium(3+) perchlorate, also known as praseodymium(III) perchlorate, is the perchlorate salt of praseodymium with the chemical formula Pr(ClO₄)₃. It consists of one praseodymium cation (Pr³⁺) and three perchlorate anions (ClO₄⁻). The compound commonly exists in hydrated forms with varying numbers of water molecules, with the hexahydrate form having a CAS number of 51411-03-1.

Physical and Chemical Properties

The physical and chemical properties of praseodymium(3+) perchlorate are summarized in the table below:

Property	Value
Chemical Formula	Pr(ClO₄)₃ or Cl₃O₁₂Pr
Molecular Weight	439.26 g/mol
CAS Number (anhydrous)	13498-07-2
CAS Number (hydrate)	51411-03-1
Appearance (in solution)	Clear liquid
Density	1.563 g/mL (25°C)
Solubility in Water	Soluble
Exact Mass	437.753186 g/mol
The underlying praseodymium element exhibits distinctive properties that influence the behavior of its compounds. Praseodymium has an atomic number of 59 with an electron configuration of [Xe]4f³6s². Unlike other rare-earth metals that show antiferromagnetic or ferromagnetic ordering at low temperatures, praseodymium remains paramagnetic at temperatures above 1 K.

Synthesis and Preparation Methods

Multiple approaches exist for the synthesis of praseodymium(3+) perchlorate:

Oxide Conversion Method

Praseodymium(3+) perchlorate can be prepared from praseodymium(III,IV) oxide. The synthesis process involves:

• Dissolving praseodymium(III,IV) oxide in a slight excess of hydrochloric acid

• Adding a small amount of hydrogen peroxide to facilitate the conversion process

Electrochemical Production

Like other perchlorate compounds, praseodymium(3+) perchlorate can be synthesized through electrochemical methods:

• Industrially, perchlorates are exclusively prepared by electrochemical oxidation

• The preferred starting material is typically a chlorate solution

• Sodium perchlorate can be converted to other metal perchlorates through metathesis reactions

• For perchlorate production, specialized anode materials are required

Chemical Reactivity and Complexation Behavior

Complex Formation

Praseodymium(3+) perchlorate demonstrates significant versatility in forming various complexes:

Ligand	Complex Type
Crown ether 18-crown-6	Forms complexes in 1:1 and 1:2 stoichiometric ratios
L-proline	Forms coordination complexes
Glutamic acid	Forms complex Pr₂(Glu)₂(ClO₄)₄(H₂O)₇₃- 4H₂O
Mandelic acid	Forms coordination complexes
Penicillamine	Forms coordination complexes
Imidazole	Forms coordination complexes
Alanine	Forms coordination complexes
In a studied example, a complex of praseodymium perchlorate with L-α-glutamic acid was synthesized and characterized using chemical analysis, elemental analysis, FTIR, and TG/DTG methods. The complex demonstrated purity greater than 99.0%.

General Perchlorate Reactivity

As a perchlorate compound, praseodymium(3+) perchlorate inherits general perchlorate characteristics:

• Strong oxidizing potential (owing to the perchlorate ion)

• High kinetic stability despite thermodynamic favorability for reduction

• Typical reduction potentials for perchlorate:

  • ClO₄⁻ + 8H⁺ + 8e⁻ ↔ Cl⁻ + 4H₂O (Eº = 1.287 V)

  • ClO₄⁻ + 2H⁺ + 2e⁻ ↔ ClO₃⁻ + H₂O (Eº = 1.201 V)

Thermodynamic Properties

Bond Energies

Bond energies for various praseodymium compounds, which influence the stability and reactivity of praseodymium(3+) perchlorate, have been documented:

Bond	Energy (kJ/mol)
Pr-O	753 ± 13
Pr-F	582 ± 46
Pr-Cl	492.5 ± 4.6
Pr-Br	446.4 ± 23.0
Pr-I	326 ± 42
These values reflect measurements in gaseous diatomic species at 298 K.

Lattice Energies

Lattice energies of related praseodymium compounds provide insights into the structural stability of crystalline praseodymium(3+) perchlorate:

Compound	Thermochemical Cycle (kJ/mol)	Calculated (kJ/mol)
PrCl₃	4326	4322
PrI₃	4071	-
PrH₂	2398	2448
Pr₂O₃	-	12703
All values are quoted in kJ/mol.

Calorimetric Studies

Detailed thermodynamic studies on a glutamic acid complex of praseodymium perchlorate revealed:

• Low-temperature heat capacities measured from 78 to 370 K using an adiabatic calorimeter

• Endothermic peak observed in the heat capacity curve over 285-306 K, attributed to a solid-to-solid phase transition

• Phase transition parameters:

  • Transition temperature (Ttr): 297.158 ± 0.280 K

  • Transition enthalpy (ΔtrHm): 12.338 ± 0.016 kJ·mol⁻¹

  • Transition entropy (ΔtrSm): 41.520 ± 0.156 J·K⁻¹·mol⁻¹

• Standard molar enthalpy of formation (ΔfHm°): -7223.1 ± 2.4 kJ·mol⁻¹

Analytical Detection Methods

Ion Chromatography

Perchlorate analysis, applicable to praseodymium(3+) perchlorate, commonly employs ion chromatography techniques:

• Ion chromatography (IC) with suppressed conductivity detection

• U.S. EPA Methods specifically developed for perchlorate detection:

  • Method 314.0: MDL of 0.53 μg/L

  • Method 314.1: MDL of 0.03 μg/L

  • Method 314.2: MDL of 0.012-0.018 μg/L

Mass Spectrometry

Advanced analytical approaches include:

• Ion chromatography coupled with electrospray ionization (ESI) mass spectrometry

• Tandem mass spectrometry (MS/MS) for enhanced selectivity

• Method 6860 for perchlorate determination in water, soils, and solid wastes

Spectroscopic Methods

Infrared spectroscopy provides structural information:

• Strong bands observed at 1136 and 1100 cm⁻¹ in the IR spectra

• These bands are assigned to υ4 and υ1 modes of vibration in perchlorate complexes

Applications in Science and Industry

Praseodymium(3+) perchlorate demonstrates versatility across multiple applications:

Catalytic Applications

• Functions as an effective catalyst in various organic synthesis reactions

• Enhances efficiency of chemical transformations through facilitation of oxidation-reduction reactions

Biological Research

• Praseodymium ions show potential interactions with biological systems

• Studies indicate influence on cellular processes

• Research suggests possible interactions with enzyme activities, indicating potential biochemical applications

Material Science Applications

• Utilized in producing specialized magnetic materials

• Serves as a dopant in electronic materials

• Enhances magnetic and electronic properties in advanced materials

Medical Imaging Research

• Unique optical properties create potential for imaging techniques

• Explored as a potential contrast agent for medical diagnostics

• May contribute to advancements in non-invasive diagnostic technologies